![molecular formula C17H18N2O6S B3157528 2-[4-(N-methyl4-acetamidobenzenesulfonamido)phenoxy]acetic acid CAS No. 850021-32-8](/img/structure/B3157528.png)
2-[4-(N-methyl4-acetamidobenzenesulfonamido)phenoxy]acetic acid
Overview
Description
2-[4-(N-methyl-4-acetamidobenzenesulfonamido)phenoxy]acetic acid is a chemical compound with the CAS Number: 850021-32-8 . It has a molecular weight of 378.41 . The IUPAC name for this compound is {4- [ { [4- (acetylamino)phenyl]sulfonyl} (methyl)amino]phenoxy}acetic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C17H18N2O6S/c1-12(20)18-13-3-9-16(10-4-13)26(23,24)19(2)14-5-7-15(8-6-14)25-11-17(21)22/h3-10H,11H2,1-2H3,(H,18,20)(H,21,22) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Mechanism of Action
2-[4-(N-methyl4-acetamidobenzenesulfonamido)phenoxy]acetic acid works by binding to specific receptors in cells and organisms. The binding of this compound to a receptor triggers a cascade of biochemical reactions, which can lead to changes in the cellular environment and the expression of certain genes. The binding of this compound to a receptor can also lead to the inhibition or activation of certain enzymes and other molecules.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects on cells and organisms. It has been shown to modulate the expression of certain genes, alter the metabolism of cells and organisms, and regulate the activity of certain enzymes and proteins. In addition, this compound has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties.
Advantages and Limitations for Lab Experiments
2-[4-(N-methyl4-acetamidobenzenesulfonamido)phenoxy]acetic acid has several advantages when used in lab experiments. It is relatively easy to synthesize and is relatively stable under laboratory conditions. In addition, it has a wide range of biochemical and physiological effects on cells and organisms.
However, there are also some limitations to using this compound in lab experiments. It is not very soluble in water, which can make it difficult to use in certain experiments. In addition, it can be toxic to cells and organisms in high concentrations.
Future Directions
The future directions for 2-[4-(N-methyl4-acetamidobenzenesulfonamido)phenoxy]acetic acid research include further exploration of its biochemical and physiological effects on cells and organisms, as well as its potential applications in drug development and disease treatment. In addition, further research could be conducted on its effects on the metabolism of cells and organisms, and its potential therapeutic effects on various diseases and conditions. Finally, further research could also be conducted on its potential applications in the field of nanotechnology.
Scientific Research Applications
2-[4-(N-methyl4-acetamidobenzenesulfonamido)phenoxy]acetic acid is used in a variety of scientific research applications, including the study of the effects of drugs and other compounds on cells and organisms. It has been used to study the effects of drugs on the nervous system, cardiovascular system, and immune system. It has also been used to study the effects of compounds on the metabolism of cells and organisms.
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include measures to take in case of exposure or if safety precautions are not followed .
properties
IUPAC Name |
2-[4-[(4-acetamidophenyl)sulfonyl-methylamino]phenoxy]acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O6S/c1-12(20)18-13-3-9-16(10-4-13)26(23,24)19(2)14-5-7-15(8-6-14)25-11-17(21)22/h3-10H,11H2,1-2H3,(H,18,20)(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GQWFRJIBZFFEJD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N(C)C2=CC=C(C=C2)OCC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001154022 |
Source
|
| Record name | 2-[4-[[[4-(Acetylamino)phenyl]sulfonyl]methylamino]phenoxy]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001154022 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
378.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
850021-32-8 |
Source
|
| Record name | 2-[4-[[[4-(Acetylamino)phenyl]sulfonyl]methylamino]phenoxy]acetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=850021-32-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[4-[[[4-(Acetylamino)phenyl]sulfonyl]methylamino]phenoxy]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001154022 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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